
Cbz-O-methyl-L-serine mass spectrometry
validation

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Cbz-O-methyl-L-ser

CAS No.: 134807-65-1

Cat. No.: S1535236

Get Quote

Chemical Identification of Cbz-O-Methyl-L-Serine

To aid your research, here is the basic identifying information I found for your compound of interest. Please

note that there are two closely related compounds with different CAS numbers.

Property
Cbz-O-Methyl-L-Serine (CAS
134807-65-1)

Cbz-L-Serine Methyl Ester (CAS 1676-81-9)

CAS
Registry
Number

134807-65-1 [1] [2] 1676-81-9 [3]

Molecular
Formula

C12H15NO5 [1] [2] C12H15NO5 [3]

Molecular
Weight

253.25 g/mol [1] [2] 253.25 / 253.26 g/mol [3]

SMILES COCC@@HO)NC(=O)OCc1ccccc1
[1]

COC(=O)C(CO)NC(=O)OCC1=CC=CC=C1 [3]
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Property
Cbz-O-Methyl-L-Serine (CAS
134807-65-1)

Cbz-L-Serine Methyl Ester (CAS 1676-81-9)

IUPAC Name Information not available in search

results

methyl (2S)-3-hydroxy-2-

(phenylmethoxycarbonylamino)propanoate [3]

Synonym(s) CBZ-L-Serine(Methyl Ether) [1] CBZ-L-Serine methyl ester [3]

A Framework for Designing Your Validation Study

Although a direct protocol was not available, the search results point to established best practices in the field.

You can use the following framework, based on general mass spectrometry validation guidelines, to design

your own experimental comparison.

Core Experimental Design

A robust validation study begins with a solid experimental design. Key considerations include:

Calibration Standards: It is recommended to use matrix-matched calibration standards
(calibrants) to account for the influence of the sample matrix on the ionization of the analyte. If using

solvent-based standards, their performance should be compared against matrix-matched ones [4].
Calibration Curve: A minimum of six different concentration levels is required by most guidelines,

but using up to 10 levels is recommended to adequately define the linear range. These
concentrations should be evenly spaced and analyzed in a random order to detect instrument drift [4].

Cohort Selection & Power Analysis: Ensure your study has a sufficient sample size. Proper cohort
selection and statistical power analysis are critical for generating reliable and reproducible data [5].

Key Validation Parameters to Compare

Your comparison guide should objectively evaluate the following performance parameters for Cbz-O-

Methyl-L-Serine across different MS platforms (e.g., LC-MS/MS vs. GC-MS) or sample preparation

methods. The table below summarizes the core parameters to measure.
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Parameter Experimental Goal & Methodology

Linearity Establish the relationship between analyte concentration and instrument
response across a defined range [4].

Assay (Method)
Accuracy

Determine the closeness of agreement between the measured value and a
known reference value, often reported as % bias [6].

Precision
(Repeatability)

Measure the closeness of agreement among a series of measurements
obtained under the same conditions. It is typically expressed as Relative

Standard Deviation (RSD) [7].

Specificity/Selectivity Demonstrate that the method can accurately measure the analyte in the

presence of other components, such as matrix interferents [6].

Matrix Effects Quantify the suppression or enhancement of the analyte signal caused by

the sample matrix. This can be assessed by comparing the signal of an
analyte in matrix versus in solvent [6].

Suggested Workflow for Method Validation

The following diagram outlines the key stages in developing and validating a mass spectrometry method,

integrating the parameters discussed above.
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Finding Specific Technical Information

To move forward with your project, I suggest these steps:

Consult Official Guidelines: Refer to established guidelines from regulatory bodies like the U.S.
Food and Drug Administration (FDA) or the International Council for Harmonisation (ICH) for

definitive requirements on bioanalytical method validation [5] [6].
Search Scientific Literature: Look for papers in academic databases that focus on the analysis of

similar protected amino acids or peptides. Their methods can often be adapted.
Contact Suppliers: The manufacturers and distributors listed for these compounds (e.g., Alfa

Chemistry, BOC Sciences) [1] may have technical data or application notes that they can share upon
request.
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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To cite this document: Smolecule. [Cbz-O-methyl-L-serine mass spectrometry validation]. Smolecule,

[2026]. [Online PDF]. Available at: [https://www.smolecule.com/products/b1535236#cbz-o-methyl-l-

serine-mass-spectrometry-validation]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Smolecule
Reliability Assessment & Statistical Comparison

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 5 / 6 Tech Support

https://www.smolecule.com/products/s1535236?utm_src=pdf-custom-synthesis
https://www.chemblink.com/moreProducts/more134807-65-1.htm
https://www.chemindex.com/134807-65-1/
https://www.fishersci.co.uk/shop/products/cbz-l-serine-methyleester-95-acros-organics-2/10230000
https://sisu.ut.ee/lcms_method_validation/32-experiment-setup-and-evaluation-data/
https://www.nature.com/articles/s41596-021-00566-6?error=cookies_not_supported&code=f8c99cf5-7a62-4207-95f7-928b0af34db1
https://link.springer.com/protocol/10.1007/978-1-4939-7819-9_2
https://pubmed.ncbi.nlm.nih.gov/34101412/
https://www.smolecule.com/products/b1535236#cbz-o-methyl-l-serine-mass-spectrometry-validation
https://www.smolecule.com/products/b1535236#cbz-o-methyl-l-serine-mass-spectrometry-validation
https://www.smolecule.com/products/b1535236#cbz-o-methyl-l-serine-mass-spectrometry-validation
https://www.smolecule.com/contact?utm_src=support
https://www.smolecule.com/products/s1535236?utm_src=pdf-bulk
https://www.smolecule.com/products/s1535236?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Smolecule
Your Ultimate Destination for Small-Molecule (aka.
smolecule) Compounds, Empowering Innovative
Research Solutions Beyond Boundaries.

Contact

Address: Ontario, CA 91761, United
States

Phone: (512) 262-9938

Email: info@smolecule.com

Web: www.smolecule.com

Smolecule
Reliability Assessment & Statistical Comparison

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 6 / 6 Tech Support

https://www.smolecule.com/products/s1535236?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

